3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid, 95%
Overview
Description
3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid (3FM2MB) is an organic compound with a wide range of applications in the scientific research field. It is a fluorinated aromatic carboxylic acid that is used as a building block in chemical synthesis, as a derivatizing agent, and as a reagent in various biochemical and physiological processes. 3FM2MB is a colorless solid that is widely available in 95% purity.
Scientific Research Applications
3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid, 95% has been used in various scientific research applications. It has been used as an inhibitor of the enzyme tyrosinase, which is involved in the biosynthesis of melanin in the skin. It has also been used to study the effects of fluorinated aromatic carboxylic acids on the regulation of gene expression. Additionally, 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid, 95% has been used in the synthesis of various compounds, such as 2-methyl-3-fluoro-4-hydroxybenzoic acid, which has potential applications in drug development.
Mechanism of Action
The exact mechanism of action of 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of tyrosinase, which is an enzyme involved in the biosynthesis of melanin. It is thought that 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid, 95% binds to the active site of the enzyme, which blocks the enzyme's ability to catalyze the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid, 95% are not fully understood. However, it has been shown to inhibit the enzyme tyrosinase, which is involved in the biosynthesis of melanin in the skin. Additionally, 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid, 95% has been shown to inhibit the expression of various genes, suggesting that it may have an effect on gene regulation.
Advantages and Limitations for Lab Experiments
3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and widely available in 95% purity. Additionally, it is relatively stable and can be stored for long periods of time. The main limitation of 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid, 95% is that its exact mechanism of action is not fully understood, which can make it difficult to accurately predict its effects on biochemical and physiological processes.
Future Directions
There are several potential future directions for research involving 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid, 95%. These include further studies into the mechanism of action of the compound, as well as its effects on gene expression and other biochemical and physiological processes. Additionally, further studies into the synthesis of 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid, 95% and its derivatives could lead to the development of new compounds with potential applications in drug development. Finally, research into the effects of 3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid, 95% on skin health could lead to the development of new treatments for skin conditions.
Synthesis Methods
3-(3-Fluoro-2-methylphenyl)-2-methylbenzoic acid, 95% can be synthesized by two different methods. The first method involves the reaction of 2-methylbenzoic acid with 3-fluoro-2-methylphenol in the presence of a suitable acid catalyst. The second method involves the reaction of 2-methylbenzaldehyde with 3-fluoro-2-methylphenol in the presence of a suitable base catalyst. Both methods typically yield a product with a purity of 95%.
properties
IUPAC Name |
3-(3-fluoro-2-methylphenyl)-2-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO2/c1-9-11(5-3-7-13(9)15(17)18)12-6-4-8-14(16)10(12)2/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMLJPNOKWHIYTG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1C(=O)O)C2=C(C(=CC=C2)F)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90689242 |
Source
|
| Record name | 3'-Fluoro-2,2'-dimethyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90689242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261892-97-0 |
Source
|
| Record name | 3'-Fluoro-2,2'-dimethyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90689242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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